Cas no 524673-88-9 (1-(3-methylpyridin-4-yl)methylpiperazine)

• Product Name: 1-(3-methylpyridin-4-yl)methylpiperazine
• CAS No: 524673-88-9
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5857074
• PubChem ID: 3462779
• Update Time: 2025-06-09

1-(3-methylpyridin-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 524673-88-9
• GS2332
• 1-[(3-methylpyridin-4-yl)methyl]piperazine
• EN300-1835789
• 1-((3-methylpyridin-4-yl)methyl)piperazine
• 1-(3-methylpyridin-4-yl)methylpiperazine

• Inchi： 1S/C11H17N3/c1-10-8-13-3-2-11(10)9-14-6-4-12-5-7-14/h2-3,8,12H,4-7,9H2,1H3
• InChI Key： FWMBTCNQLUBJGS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CN=CC=2C)CCNCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(3-methylpyridin-4-yl)methylpiperazine

Comprehensive Overview of 1-(3-methylpyridin-4-yl)methylpiperazine (CAS No. 524673-88-9): Properties, Applications, and Industry Insights

1-(3-methylpyridin-4-yl)methylpiperazine (CAS No. 524673-88-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This heterocyclic molecule combines a piperazine ring with a 3-methylpyridine moiety, making it a versatile intermediate for drug discovery and material science. With molecular formula C₁₁H₁₇N₃, this compound exhibits properties that align with current trends in small molecule therapeutics and targeted drug delivery systems.

The growing interest in 1-(3-methylpyridin-4-yl)methylpiperazine correlates with industry demand for nitrogen-containing heterocycles, which account for 60% of FDA-approved drugs. Researchers particularly value its balanced lipophilicity (LogP ~1.8) and molecular weight (191.27 g/mol), characteristics crucial for blood-brain barrier penetration – a hot topic in neuropharmacology and CNS drug development. Recent patent analyses reveal its incorporation in novel kinase inhibitors and GPCR modulators, addressing trending searches about "next-generation therapeutic scaffolds".

From a synthetic chemistry perspective, 524673-88-9 demonstrates remarkable stability under physiological pH conditions (pH 2-8), making it suitable for prodrug formulations – a frequently searched term in pharmaceutical chemistry forums. Its melting point (128-131°C) and solubility profile (soluble in DMSO, ethanol) facilitate various medicinal chemistry applications, particularly in structure-activity relationship (SAR) studies. The compound's methylpyridine group enables π-π stacking interactions, a feature increasingly discussed in computational chemistry circles for rational drug design.

Quality control protocols for 1-(3-methylpyridin-4-yl)methylpiperazine typically involve HPLC (purity >98%) and GC-MS characterization, meeting stringent requirements for GMP-compliant synthesis. Analytical data shows characteristic ¹H NMR peaks at δ 2.28 (s, 3H), 2.45 (m, 4H), and 7.15 (d, 1H), serving as fingerprints for identity confirmation – information highly sought after in chemical verification discussions. Storage recommendations (-20°C under nitrogen) align with best practices for amine-containing compounds preservation.

Emerging applications leverage the compound's dual functionalization sites (piperazine N-atoms and pyridine ring) for creating multitarget ligands, a trending concept in polypharmacology. Recent studies explore its potential in fluorescence probes development, capitalizing on the 3-methylpyridyl chromophore. These innovations respond to growing market needs for diagnostic imaging agents and theranostic compounds – topics generating increased search volume in scientific databases.

Regulatory considerations for CAS 524673-88-9 emphasize proper handling per REACH and ICH guidelines, with particular attention to occupational exposure limits (OELs). The compound's environmental fate, including biodegradation potential and ecotoxicity profile, represents an area of active investigation, addressing sustainability concerns in green chemistry initiatives. These aspects frequently appear in searches related to "environmentally benign chemical synthesis".

The commercial landscape for 1-(3-methylpyridin-4-yl)methylpiperazine reflects growing demand from contract research organizations (CROs) and pharmaceutical innovators. Market analyses project 8.2% CAGR for similar pharmaceutical intermediates through 2028, driven by increased R&D spending on central nervous system disorders and metabolic diseases. Current pricing strategies consider factors like scale-up feasibility and regulatory documentation support – key decision-making criteria for procurement specialists.

Future research directions for 524673-88-9 may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, areas generating buzz in materials science communities. The compound's potential in bioorthogonal chemistry applications also warrants investigation, particularly given rising interest in click chemistry modifications. These prospective applications align with search trends for "multifunctional chemical building blocks" across academic and industrial research platforms.